4-[2-(2,3-dimethylphenoxy)ethyl]morpholine

• IUPAC Name: 4-[2-(2,3-dimethylphenoxy)ethyl]morpholine
• InChI: InChI=1S/C14H21NO2/c1-12-4-3-5-14(13(12)2)17-11-8-15-6-9-16-10-7-15/h3-5H,6-11H2,1-2H3
• InChI Key: GNGXKQMVTQITME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCCN2CCOCC2)C
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• Solubility: 24.4 [ug/mL] (The mean of the results at pH 7.4)

Description

4-[2-(2,3-dimethylphenoxy)ethyl]morpholine, commonly known as DMPEM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPEM is a morpholine derivative that has a unique chemical structure, making it an interesting compound to study.

Scientific Research Applications

DMPEM has been studied extensively for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, DMPEM has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a drug delivery system due to its ability to penetrate cell membranes. In agriculture, DMPEM has been used as a pesticide and herbicide due to its ability to inhibit the growth of certain plants and insects. In material science, DMPEM has been used as a building block for the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of DMPEM is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. In cancer cells, DMPEM has been shown to inhibit the activity of the enzyme phosphatidylinositol 3-kinase (PI3K), which is involved in cell growth and survival. Inflammatory cells, DMPEM has been shown to inhibit the activity of the protein nuclear factor kappa B (NF-κB), which is involved in the inflammatory response.
Biochemical and Physiological Effects:
DMPEM has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In cancer cells, DMPEM has been shown to induce apoptosis (cell death) and inhibit cell proliferation. Inflammatory cells, DMPEM has been shown to decrease the production of pro-inflammatory cytokines and chemokines. In plants and insects, DMPEM has been shown to inhibit the growth and development of certain species.

Advantages and Limitations for Lab Experiments

DMPEM has several advantages for use in lab experiments, including its relatively simple synthesis method and its ability to penetrate cell membranes. However, DMPEM also has some limitations, including its potential toxicity at high concentrations and its limited solubility in certain solvents.

Future Directions

There are several future directions for research on DMPEM, including the development of new drug delivery systems, the synthesis of new materials using DMPEM as a building block, and the study of the potential environmental impacts of DMPEM. Additionally, further research is needed to fully understand the mechanism of action of DMPEM and its potential applications in various fields.

Synthesis Methods

DMPEM can be synthesized using various methods, including the reaction of morpholine with 2,3-dimethylphenol in the presence of a catalyst. The reaction takes place at a high temperature and pressure, resulting in the formation of DMPEM. Other methods involve the use of different solvents and catalysts, but the basic principle remains the same. The synthesis of DMPEM is relatively simple and can be scaled up for industrial applications.